Cas no 2138226-60-3 (3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride)

• Product Name: 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride
• CAS No: 2138226-60-3
• MF: C₅H₉Cl₂FO₂S
• MW: 223.093162298203
• CID: 5753105
• PubChem ID: 165745315
• Update Time: 2025-06-07

3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138226-60-3
• 3-chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride
• EN300-727935
• 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride

• Inchi： 1S/C5H9Cl2FO2S/c1-5(2-6,3-7)4-11(8,9)10/h2-4H2,1H3
• InChI Key： ZAEIIUXXQCKAQB-UHFFFAOYSA-N
• SMILES： ClCC(C)(CCl)CS(=O)(=O)F

Computed Properties

• Exact Mass: 221.9684342g/mol
• Monoisotopic Mass: 221.9684342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride

Professional Introduction to Compound with CAS No. 2138226-60-3 and Product Name: 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride

The compound with the CAS number 2138226-60-3 and the product name 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple reactive sites, including chloro and sulfonyl fluoride substituents, makes it a versatile intermediate for various chemical transformations.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for specialized intermediates that can facilitate the synthesis of complex molecules. 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride stands out as one such intermediate due to its ability to undergo a variety of reactions that are pivotal in medicinal chemistry. The chloromethyl group, in particular, serves as a crucial nucleophilic center, enabling the formation of carbon-carbon bonds through reactions such as nucleophilic addition and condensation.

One of the most compelling aspects of this compound is its utility in the synthesis of sulfonamide derivatives. Sulfonamides are a class of heterocyclic compounds that have demonstrated significant therapeutic potential across multiple disease areas, including infectious diseases, inflammation, and cancer. The sulfonyl fluoride moiety in 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride is particularly valuable because it can be selectively hydrolyzed to form the corresponding sulfonyl chloride or carboxylic acid under controlled conditions. This flexibility allows researchers to tailor the reactivity of the molecule for specific synthetic pathways.

Recent studies have highlighted the role of 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride in the development of novel antimicrobial agents. The ability to introduce sulfonamide groups into biologically active molecules has been instrumental in creating compounds with enhanced efficacy against resistant bacterial strains. Furthermore, the compound's compatibility with various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it an attractive choice for constructing complex molecular architectures.

The chloro substituent on 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride also plays a critical role in its reactivity. It can participate in electrophilic aromatic substitution reactions, allowing for the introduction of additional functional groups onto aromatic rings. This property is particularly useful in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents. The ability to modify both aromatic and aliphatic systems using this intermediate offers synthetic chemists a high degree of versatility.

In addition to its applications in pharmaceuticals, 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride has found utility in materials science. The compound's ability to undergo cross-coupling reactions makes it a valuable building block for synthesizing polymers and other advanced materials. These materials often exhibit unique properties that make them suitable for applications in electronics, coatings, and biodegradable plastics.

The synthesis of 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride involves a series of well-established organic transformations, including halogenation and sulfonylation reactions. The precise control over reaction conditions is essential to achieving high yields and purity levels. Advances in catalytic systems have further improved the efficiency of these synthetic routes, making it possible to produce larger quantities of the compound for industrial applications.

One notable recent development is the use of 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride as a precursor in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, including viral replication and inflammatory responses. By incorporating sulfonamide-based moieties into protease inhibitors, researchers have been able to develop drugs that exhibit high selectivity and potency against target enzymes.

The compound's reactivity also extends to its potential use in peptide coupling reactions. The presence of both chloro and sulfonyl fluoride groups allows for multiple points of modification, enabling the construction of complex peptide mimetics. These mimetics have shown promise in treating neurological disorders by mimicking natural peptide sequences without triggering unwanted immune responses.

From a regulatory perspective, 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride must be handled with care to ensure safety and compliance with industry standards. While it is not classified as a hazardous material under current regulations, proper storage conditions are necessary to prevent degradation or unintended reactions. Manufacturers must adhere to strict quality control protocols to ensure consistency and reliability across batches.

The future prospects for 3-Chloro-2-(chloromethyl)-2-methylpropane-1-sulfonyl fluoride are promising, with ongoing research exploring new synthetic methodologies and applications. As our understanding of biological processes continues to evolve, so too will our ability to utilize this compound effectively in drug discovery and material science. The versatility of its structural features ensures that it will remain a valuable tool for chemists and researchers worldwide.